2-[(3,4-dimethylbenzyl)sulfanyl]-3-(3-methoxybenzyl)[1]benzofuro[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[(3,4-dimethylphenyl)methylsulfanyl]-3-[(3-methoxyphenyl)methyl]-[1]benzofuro[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C27H24N2O3S/c1-17-11-12-20(13-18(17)2)16-33-27-28-24-22-9-4-5-10-23(22)32-25(24)26(30)29(27)15-19-7-6-8-21(14-19)31-3/h4-14H,15-16H2,1-3H3
• InChI Key: LZFTVCYIANAINO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CSC2=NC3=C(C(=O)N2CC4=CC(=CC=C4)OC)OC5=CC=CC=C53)C
• Molecular Formula: C27H24N2O3S
• Molecular Weight: 456.6 g/mol

Description

The compound “2-[(3,4-dimethylbenzyl)sulfanyl]-3-(3-methoxybenzyl)1benzofuro[3,2-d]pyrimidin-4(3H)-one” is a complex organic molecule. It contains a benzofuro[3,2-d]pyrimidin-4(3H)-one core, which is a heterocyclic compound (a compound that contains atoms of at least two different elements). This core is substituted with a 3,4-dimethylbenzyl group and a 3-methoxybenzyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzofuro[3,2-d]pyrimidin-4(3H)-one core and the attachment of the 3,4-dimethylbenzyl and 3-methoxybenzyl groups. The exact synthetic route would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzofuro[3,2-d]pyrimidin-4(3H)-one core likely contributes significantly to the compound’s overall structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its structure and the conditions under which it is stored or used. For example, the benzofuro[3,2-d]pyrimidin-4(3H)-one core might undergo reactions with nucleophiles or electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure.

Scientific Research Applications

Transition Metal-Catalyzed Cross-Coupling Reactions

• . SM coupling is a powerful method for forming carbon–carbon bonds, particularly between aryl or heteroaryl boron reagents and organic halides. The compound’s stability and functional group tolerance make it suitable for this purpose.

Boron Reagents in SM Coupling

• Boron reagents play a crucial role in SM coupling. The compound’s boron-containing moiety could serve as an organoboron reagent, facilitating the formation of C–C bonds. .

Protodeboronation Reactions

• Protodeboronation reactions involve the removal of a boron group from an organoboron compound. The compound’s boron center could participate in such reactions, leading to the formation of new carbon–carbon bonds. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it is intended to be used as a drug, its mechanism of action would be related to how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. Proper handling and storage procedures should be followed to minimize any potential risks.

Future Directions

The future directions for research on this compound could include further studies to better understand its properties and potential applications. This could involve experimental studies to determine its physical and chemical properties, computational studies to predict its behavior, and biological studies to investigate its potential uses.